Cas no 90008-59-6 (1-ethyl-3,5-dimethyl-4-nitro-1H-pyrazole)

• Product Name: 1-ethyl-3,5-dimethyl-4-nitro-1H-pyrazole
• CAS No: 90008-59-6
• MF: C₇H₁₁N₃O₂
• MW: 169.181141138077
• MDL: MFCD03444364
• CID: 2951420
• PubChem ID: 3546708
• Update Time: 2025-08-05

1-ethyl-3,5-dimethyl-4-nitro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-乙基-3,5-二甲基-4-硝基-吡唑
• 1-ethyl-3,5-dimethyl-4-nitro-1H-pyrazole
• 1-ethyl-3,5-dimethyl-4-nitropyrazole
• 1H-pyrazole, 1-ethyl-3,5-dimethyl-4-nitro-
• BBL038261
• STK301590
• AKOS015922226
• 90008-59-6
• ALBB-012566
• CS-0298180
• AKOS000307993
• EN300-228295

• MDL： MFCD03444364
• Inchi： 1S/C7H11N3O2/c1-4-9-6(3)7(10(11)12)5(2)8-9/h4H2,1-3H3
• InChI Key： JOFFXYAXIJPCIB-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C(C)=NN(CC)C=1C)=O

Computed Properties

• Exact Mass: 169.085126602Da
• Monoisotopic Mass: 169.085126602Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 63.6

1-ethyl-3,5-dimethyl-4-nitro-1H-pyrazole Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds